Cas no 1207025-83-9 (2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 1207025-83-9
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• MDL: MFCD16631881
• CID: 4562954
• Update Time: 2025-05-21

2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 4(3H)-Quinazolinone, 2-[5-amino-3-(2-furanyl)-1H-pyrazol-1-yl]-5,6,7,8-tetrahydro-

• MDL： MFCD16631881
• Inchi： 1S/C15H15N5O2/c16-13-8-11(12-6-3-7-22-12)19-20(13)15-17-10-5-2-1-4-9(10)14(21)18-15/h3,6-8H,1-2,4-5,16H2,(H,17,18,21)
• InChI Key： UECHXXKNNKZEHS-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)NC=1N1C(N)=CC(C2=CC=CO2)=N1

Additional information on 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one

Research Briefing on 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 1207025-83-9)

The compound 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 1207025-83-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for drug development, particularly in the context of kinase inhibition. The unique structural features of 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one, including the furan and pyrazole moieties, contribute to its ability to interact with specific biological targets. Researchers have explored its efficacy in modulating signaling pathways associated with cancer, inflammation, and neurodegenerative diseases.

One of the key advancements in the study of this compound is its synthesis via a multi-step process involving the condensation of furan-2-carbaldehyde with hydrazine derivatives, followed by cyclization to form the hexahydroquinazolinone core. The synthetic route has been optimized to improve yield and purity, making it more accessible for further pharmacological evaluations. Additionally, computational modeling studies have provided insights into the compound's binding affinity for various kinase targets, suggesting its potential as a selective inhibitor.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit the proliferation of cancer cells, particularly those with dysregulated kinase activity. For instance, it has shown potent activity against certain tyrosine kinases implicated in tumor growth and metastasis. Furthermore, preliminary data indicate that the compound may also exhibit anti-inflammatory properties by modulating cytokine production in immune cells.

Despite these promising findings, challenges remain in the development of 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound into clinical trials.

In conclusion, 2-[5-amino-3-(furan-2-yl)-1H-pyrazol-1-yl]-3,4,5,6,7,8-hexahydroquinazolin-4-one represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Continued research into its mechanisms of action and therapeutic potential will be crucial for translating these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.